1-((4-Fluoro-3-methylphenyl)sulfonyl)-3-(isobutylsulfonyl)azetidine
Description
1-((4-Fluoro-3-methylphenyl)sulfonyl)-3-(isobutylsulfonyl)azetidine, also known as Fimasartan, is a non-peptide angiotensin II receptor antagonist used in the treatment of hypertension. This compound has gained significant attention due to its potential use in the treatment of cardiovascular diseases.
Scientific Research Applications
Antitumor Applications
Sulfonamide derivatives, including those structurally related to "1-((4-Fluoro-3-methylphenyl)sulfonyl)-3-(isobutylsulfonyl)azetidine," have been explored for their potential as antitumor agents. A study highlights the design and synthesis of sulfonamide derivatives with low toxicity and potent antitumor activity. These compounds were investigated in mice, showing high therapeutic indices and suggesting their promise as cancer treatments (Huang, Lin, & Huang, 2001).
Diagnostic Imaging Agents
The synthesis of ApoSense compound [18F]NST732, which involves an aziridine precursor, demonstrates the application of azetidine and its derivatives in molecular imaging. This compound selectively targets, binds, and accumulates within cells undergoing apoptotic cell death, with potential uses in monitoring antiapoptotic drug treatments through positron emission tomography studies (Basuli et al., 2012).
Neuroreceptor Imaging
Research on 2-fluoro-3-[2(S)-2-azetidinylmethoxy]pyridine, a compound structurally related to azetidine, has shown its effectiveness as a ligand for the human alpha4beta2 nicotinic acetylcholine receptor subtype. Its fluorinated derivative has been labeled for use in positron emission tomography, allowing for the imaging of central nicotinic acetylcholine receptors, demonstrating the potential of azetidine derivatives in neuroreceptor imaging (Doll et al., 1999).
Antimycobacterial Agents
Sulfonamides incorporating fluorine and triazine moieties, structurally related to "1-((4-Fluoro-3-methylphenyl)sulfonyl)-3-(isobutylsulfonyl)azetidine," have been found to be effective inhibitors of Mycobacterium tuberculosis carbonic anhydrases. These findings suggest the potential for developing new antimycobacterial agents with a novel mechanism of action, addressing the challenge of drug resistance (Ceruso, Vullo, Scozzafava, & Supuran, 2014).
properties
IUPAC Name |
1-(4-fluoro-3-methylphenyl)sulfonyl-3-(2-methylpropylsulfonyl)azetidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20FNO4S2/c1-10(2)9-21(17,18)13-7-16(8-13)22(19,20)12-4-5-14(15)11(3)6-12/h4-6,10,13H,7-9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUAZCEYQUPBOPW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)N2CC(C2)S(=O)(=O)CC(C)C)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20FNO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((4-Fluoro-3-methylphenyl)sulfonyl)-3-(isobutylsulfonyl)azetidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6-Propan-2-yloxypyridin-3-yl)-[4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepan-1-yl]methanone](/img/structure/B2840700.png)
![N-(4-chlorophenyl)-2-[(4Z)-4-[(4-chlorophenyl)methylidene]-2,5-dioxoimidazolidin-1-yl]acetamide](/img/structure/B2840710.png)
![N-benzhydryl-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide](/img/structure/B2840711.png)
![1,3-Benzodioxol-5-yl-[4-(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]methanone](/img/structure/B2840712.png)
![N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide](/img/structure/B2840721.png)